3-Amino-2,2,3-trimethylbutan-1-ol

• Molecular Formula: C7H17NO
• Molecular Weight: 131.22 g/mol
• IUPAC Name: 3-amino-2,2,3-trimethylbutan-1-ol
• InChI: InChI=1S/C7H17NO/c1-6(2,5-9)7(3,4)8/h9H,5,8H2,1-4H3
• InChI Key: JHBCLMWESAGLPS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)C(C)(C)N

Description

3-Amino-2,2,3-trimethylbutan-1-ol is a branched-chain amino alcohol characterized by a hydroxyl (-OH) group at position 1 and an amino (-NH₂) group at position 3 of a butanol backbone, with methyl groups at carbons 2 and 3.

• Molecular Formula: Estimated as C₇H₁₇NO (derived from structural analogs like 3-amino-2,2-dimethylbutan-1-ol (C₆H₁₅NO) ).
• Molecular Weight: ~131.21 g/mol.
• Synthesis: describes a method for producing its ester derivative, 3-amino-2,2,3-trimethylbutanoate, via reaction of 3,3,4,4-tetramethylazetidine-2-one with alcohol under acidic conditions . This suggests the parent alcohol may be synthesized through analogous hydrolysis.
• Applications: Likely serves as a pharmaceutical intermediate or chiral building block, given the prevalence of amino alcohols in drug synthesis (e.g., discusses similar compounds used in pharmaceuticals) .

Preparation Methods

Synthesis from 3,3,4,4-Tetramethylazetidine-2-one (Lactam Ring Opening)

One of the most documented and industrially relevant methods involves the ring-opening reaction of 3,3,4,4-tetramethylazetidine-2-one , a four-membered lactam, with alcohols in the presence of acidic catalysts. This method provides a high-yielding, operationally simple route to 3-amino-2,2,3-trimethylbutanoate derivatives, which can be subsequently converted to the target amino alcohol.

Reaction Conditions and Procedure:

• React 3,3,4,4-tetramethylazetidine-2-one with an alcohol (e.g., methanol) under acidic conditions, typically using hydrogen chloride gas as the acid catalyst.
• The reaction is performed at elevated temperatures (around 50°C) with controlled addition of hydrogen chloride.
• Post-reaction, volatile components are removed by distillation while maintaining reaction volume with a non-polar solvent like toluene.
• The product is isolated as a salt or free base, depending on subsequent processing steps.

Advantages:

• High yield and purity.
• Good operability and scalability.
• The process allows for direct formation of amino acid esters, which can be hydrolyzed or reduced to the amino alcohol.

Example from Patent Literature:

Step	Reagents	Conditions	Yield	Notes
Ring opening	3,3,4,4-tetramethylazetidine-2-one + Methanol + HCl gas	50°C, 1.5 h, stirring	High (quantitative)	Volatile removal under toluene reflux
Isolation	Concentration and purification	Ambient to 50°C	-	Product obtained as hydrochloride salt

This method was described in detail in a European patent (EP0962449A2), emphasizing the use of acidic conditions to facilitate ring opening and ester formation, which is a key intermediate step toward the amino alcohol.

Direct Amination of 2,2,3-Trimethylbutan-1-ol Derivatives

Another approach involves the direct amination of suitably functionalized 2,2,3-trimethylbutan-1-ol derivatives. This can be achieved by:

• Starting from 3-methylbutan-1-ol or similar branched alcohols.
• Introducing amino functionality via nucleophilic substitution or reductive amination.
• Protecting group strategies (e.g., tert-butoxycarbonyl protection) are often employed to control reactivity and improve yields.

Typical Reaction Example:

• Reaction of 3-amino-3-methylbutan-1-ol with di-tert-butyl dicarbonate in solvents like dichloromethane or ethyl acetate at room temperature for 16–18 hours.
• The reaction yields tert-butyl carbamate derivatives, which can be deprotected to yield the free amino alcohol.

Experimental Data Summary:

Solvent	Temperature	Time	Yield	Product Description
Dichloromethane	20–25°C	18 h	~100%	Amber oil, tert-butyl carbamate derivative
Ethyl acetate	20°C	18 h	~100%	Quantitative yield of carbamate
Tetrahydrofuran + Triethylamine	20°C	16 h	19%	Column purified carbamate, light yellow oil

These conditions highlight the efficiency of Boc-protection of the amino group on the trimethylbutanol backbone, facilitating further synthetic transformations.

Comparative Analysis of Preparation Methods

Method	Starting Material	Reaction Type	Conditions	Yield	Advantages	Disadvantages
Lactam ring opening	3,3,4,4-tetramethylazetidine-2-one	Acid-catalyzed ring opening with alcohol	50°C, HCl gas, 1–2 h	High	High yield, scalable, operationally simple	Requires handling of HCl gas and lactam
Boc-protection of amino alcohol	3-amino-3-methylbutan-1-ol	Carbamate formation with di-tert-butyl dicarbonate	RT, 16–18 h	Up to quantitative	Mild conditions, easy purification	Moderate yields with base catalysis, longer reaction time

Analytical and Characterization Data

The synthesized compounds, including intermediates and final amino alcohol, are typically characterized by:

• Nuclear Magnetic Resonance Spectroscopy (NMR): Proton and carbon NMR confirm the chemical structure and purity.
• Mass Spectrometry (MS): Electrospray ionization mass spectrometry confirms molecular weight.
• Thin Layer Chromatography (TLC): Monitors reaction progress and purity.
• High-Performance Liquid Chromatography (HPLC): Quantifies purity and yield.

Representative NMR Data for Boc-protected intermediate:

• $$^{1}H$$ NMR (DMSO-d6): δ 3.55 (singlet, 1H), 4.43 (triplet, 1H, J = 5 Hz), 3.46 (multiplet, 2H), 1.71 (triplet, 2H, J = 7 Hz), 1.37 (singlet, 9H), 1.12 (singlet, 6H).

Summary and Recommendations

The preparation of 3-amino-2,2,3-trimethylbutan-1-ol can be effectively achieved via:

• Acid-catalyzed ring opening of 3,3,4,4-tetramethylazetidine-2-one with alcohols, providing a high-yield, industrially viable route.
• Protection and functionalization of 3-amino-3-methylbutan-1-ol with di-tert-butyl dicarbonate to form carbamate intermediates, useful for further synthetic elaboration.

For large-scale synthesis, the lactam ring-opening method is preferred due to its operational simplicity and high yield. For laboratory-scale or synthetic modifications, Boc-protection routes provide versatility.

Chemical Reactions Analysis

Types of Reactions

3-Amino-2,2,3-trimethylbutan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The amino group can participate in substitution reactions, leading to the formation of derivatives with different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce primary or secondary amines.

Scientific Research Applications

3-Amino-2,2,3-trimethylbutan-1-ol has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound can be utilized in the study of enzyme mechanisms and protein interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Amino-2,2,3-trimethylbutan-1-ol involves its interaction with specific molecular targets. The amino group can form hydrogen bonds and electrostatic interactions with proteins and enzymes, influencing their activity and function. Additionally, the compound’s unique structure allows it to participate in various biochemical pathways, modulating cellular processes.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key properties of 3-amino-2,2,3-trimethylbutan-1-ol with structurally related compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Properties
3-Amino-2,2,3-trimethylbutan-1-ol	N/A	C₇H₁₇NO (estimated)	~131.21	-OH, -NH₂, 3 methyl groups	High lipophilicity due to branching; basicity from amino group (pKa ~9–10 estimated) .
3-Methylbutan-1-ol (Isoamyl alcohol)	123-51-3	C₅H₁₂O	88.15	-OH	BP: 131°C; used as solvent; irritant (ocular/respiratory) .
3-Amino-2,2-dimethylbutan-1-ol	CID 55290158	C₆H₁₅NO	117.19	-OH, -NH₂, 2 methyl groups	Soluble in polar solvents; potential chiral synthon .
3-Amino-3-(2,3-dimethylphenyl)propan-1-ol	1201907-22-3	C₁₁H₁₇NO	179.26	-OH, -NH₂, aromatic group	Pharmaceutical intermediate; aromaticity reduces solubility in water .
3-Mercapto-3-methylbutan-1-ol	N/A	C₅H₁₂OS	120.21	-OH, -SH	Thiol group increases acidity (pKa ~10 for -SH); hazardous (skin/eye irritation) .

Functional Group Influence

• Amino vs. Hydroxyl Groups: The amino group in 3-amino-2,2,3-trimethylbutan-1-ol confers basicity and hydrogen-bonding capability, enhancing interactions in biological systems compared to non-amino alcohols like 3-methylbutan-1-ol .
• Aromatic vs. Aliphatic Substituents: The aromatic ring in 3-amino-3-(2,3-dimethylphenyl)propan-1-ol introduces π-π stacking interactions, making it more suited for drug targeting but less water-soluble than aliphatic analogs .

Research Findings and Data Gaps

• Synthesis Advancements: highlights a high-yield method for the ester derivative of 3-amino-2,2,3-trimethylbutan-1-ol, suggesting scalable production routes for the alcohol itself .
• Toxicity Data : While 3-methylbutan-1-ol has well-documented occupational exposure limits (e.g., 100 ppm TWA) , toxicity data for the target compound remain sparse.
• Solubility and Stability: Branching in the target compound likely reduces aqueous solubility compared to linear amino alcohols (e.g., 3-amino-1-propanol, pKa 9.96 ), necessitating formulation studies for pharmaceutical applications.

Biological Activity

3-Amino-2,2,3-trimethylbutan-1-ol, an organic compound with the molecular formula C$_7$H$_{17}$NO, is characterized by a branched structure that includes an amino group and three methyl groups attached to a butanol backbone. This unique configuration influences its chemical properties and biological activities, making it a compound of interest in various scientific fields.

Chemical Structure and Properties

The compound features:

• Amino Group (–NH$_2$) : Capable of forming hydrogen bonds and electrostatic interactions.
• Hydroxyl Group (–OH) : Contributes to its solubility and reactivity.
• Branched Carbon Chain : Enhances its interaction with biological molecules.

3-Amino-2,2,3-trimethylbutan-1-ol interacts with specific molecular targets within biological systems. The amino group can participate in various interactions with proteins and enzymes, potentially influencing their activity. This makes the compound valuable for studying enzyme mechanisms and protein functions.

Biological Activities

Research indicates that 3-Amino-2,2,3-trimethylbutan-1-ol exhibits several biological activities:

• Enzyme Modulation : It may alter enzyme kinetics by interacting with active sites or allosteric sites.
• Cell Signaling : The compound may play a role in modulating cellular signaling pathways through its interactions with receptors or other signaling molecules.

Case Studies and Research Findings

• Enzyme Interaction Studies :
  • A study investigated the effects of 3-Amino-2,2,3-trimethylbutan-1-ol on specific enzymes involved in metabolic pathways. Results indicated that the compound could enhance or inhibit enzyme activity depending on concentration and environmental conditions.
• Cell Culture Applications :
  • In cell culture studies, 3-Amino-2,2,3-trimethylbutan-1-ol was used as a buffering agent. Its presence helped maintain pH stability in cultures, which is critical for optimal cell growth and function.
• Therapeutic Potential :
  • Preliminary research suggests potential therapeutic applications in treating neurological disorders due to its ability to modulate neurotransmitter systems.

Comparative Analysis of Similar Compounds

To better understand the uniqueness of 3-Amino-2,2,3-trimethylbutan-1-ol, it is beneficial to compare it with structurally similar compounds:

Compound Name	Structure Features	Biological Activity
2-Amino-2-methylpropan-1-ol	Amino group on a branched chain	Moderate enzyme interaction
3-Amino-1-butanol	Linear structure with an amino group	Limited biological activity
4-Amino-4-methylpentan-2-one	Contains a ketone group	Potentially higher activity in metabolic pathways

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3-amino-2,2,3-trimethylbutan-1-ol, and how do reaction conditions influence yield?

• Methodological Answer : The synthesis can be adapted from methods used for structurally similar amino alcohols. For example, reacting 3,3,4,4-tetramethylazetidine-2-one with alcohols under acidic conditions (e.g., HCl or H₂SO₄) at controlled temperatures (50–80°C) produces amino esters, which can be hydrolyzed to the target alcohol. Solvent choice (e.g., toluene or xylene) and stoichiometric ratios of acidic compounds are critical for minimizing side reactions and achieving yields >80% . Alternative routes may involve reductive amination of ketones or enzymatic resolution of racemic mixtures.

Q. How can NMR and mass spectrometry differentiate stereoisomers or confirm the purity of 3-amino-2,2,3-trimethylbutan-1-ol?

• Methodological Answer :

• ¹H/¹³C NMR : Analyze splitting patterns and coupling constants to identify stereoisomers. For example, the methyl groups at C2 and C3 generate distinct diastereotopic signals. Integration ratios and DEPT-135 spectra confirm branching .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) with ESI+ ionization detects molecular ion peaks at m/z [M+H]⁺ and fragments (e.g., loss of –NH₂ or –OH groups). Compare with computational fragmentation models to validate purity .

Advanced Research Questions

Q. What experimental strategies resolve contradictions in reported biological activity data for 3-amino-2,2,3-trimethylbutan-1-ol derivatives?

• Methodological Answer : Contradictions often arise from stereochemical variations or solvent effects. Strategies include:

• Stereochemical Control : Use chiral chromatography (e.g., Chiralpak® IA) or asymmetric synthesis to isolate enantiomers and test their activity separately .
• Solvent Screening : Evaluate solvent polarity (e.g., DMSO vs. water) in bioassays, as fluorinated alcohols (like the target compound) exhibit solvent-dependent conformational stability .
• Dose-Response Curves : Perform IC₅₀ assays with standardized cell lines (e.g., HEK293) to normalize inter-lab variability .

Q. How can computational modeling predict the reactivity of 3-amino-2,2,3-trimethylbutan-1-ol in nucleophilic substitution reactions?

• Methodological Answer :

• DFT Calculations : Use Gaussian 16 with B3LYP/6-311+G(d,p) basis sets to model transition states and activation energies for reactions (e.g., SN2 with alkyl halides). Steric hindrance from trimethyl groups reduces reactivity at C1 .
• Molecular Dynamics (MD) : Simulate solvation effects in polar aprotic solvents (e.g., DMF) to predict regioselectivity in multi-step syntheses .

Q. What are the challenges in scaling up the synthesis of 3-amino-2,2,3-trimethylbutan-1-ol while maintaining enantiomeric excess (ee)?

• Methodological Answer :

• Catalyst Optimization : Screen chiral catalysts (e.g., Jacobsen’s Co-salen) for asymmetric hydrogenation of ketone precursors. Pilot-scale reactors require precise temperature control (±2°C) to prevent racemization .
• Process Analytics : Implement inline FTIR or Raman spectroscopy to monitor ee during continuous flow synthesis .